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Compound of Interest

Compound Name: Triethoxyfluorosilane

Cat. No.: B1226324 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Triethoxyfluorosilane (TEFS) is an organosilicon compound gaining increasing interest as a

precursor for the synthesis of advanced functional materials. Its unique chemical structure,

featuring three hydrolyzable ethoxy groups and a stable fluorine atom bonded to the silicon

core, offers a versatile platform for creating materials with tailored properties. This guide

provides a comprehensive overview of triethoxyfluorosilane, its application in material

synthesis via the sol-gel process, and the characteristics of the resulting materials.

Physicochemical Properties and Safety Data
Triethoxyfluorosilane is a colorless liquid with the chemical formula C₆H₁₅FO₃Si. A summary

of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Triethoxyfluorosilane
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Property Value Reference(s)

Molecular Weight 182.27 g/mol [1]

Boiling Point 134-135 °C [1]

Density 0.9 g/cm³ [1]

Flash Point >30°C [1]

Refractive Index 1.36 [1]

Molecular Formula C₆H₁₅FO₃Si [1]

CAS Number 358-60-1 [1]

Safety Information: Triethoxyfluorosilane is a flammable liquid and is moisture sensitive.[1] It

is classified as a corrosive substance, causing severe skin burns and eye damage.[2][3] It is

essential to handle this chemical with appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, in a well-ventilated area.[2]

The Sol-Gel Process: From Precursor to Functional
Material
The sol-gel process is a versatile method for producing solid materials from small molecules.

The process involves the conversion of a solution of precursor molecules (the "sol") into a solid,

gel-like network (the "gel"). For triethoxyfluorosilane, this process is initiated by hydrolysis

and condensation reactions.

Hydrolysis and Condensation: The Chemistry of
Gelation
The sol-gel process for triethoxyfluorosilane can be summarized in two main steps:

Hydrolysis: In the presence of water and a catalyst (acid or base), the ethoxy groups (-

OC₂H₅) of triethoxyfluorosilane are replaced by hydroxyl groups (-OH).

Si(OC₂H₅)₃F + 3H₂O → Si(OH)₃F + 3C₂H₅OH
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Condensation: The newly formed silanol groups (Si-OH) react with each other or with

remaining ethoxy groups to form siloxane bonds (Si-O-Si), releasing water or ethanol. This

process leads to the formation of a three-dimensional network, resulting in the gel.

Si(OH)₃F + F(HO)₃Si → (HO)₂FSi-O-SiF(OH)₂ + H₂O Si(OH)₃F + F(C₂H₅O)₃Si → (HO)₂FSi-

O-SiF(OC₂H₅)₂ + C₂H₅OH

The fluorine atom in triethoxyfluorosilane is known to influence the hydrolysis and

condensation rates, promoting the formation of a fractal network microstructure rather than a

particle-like one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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